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Compound of Interest

Compound Name: AZD8329

Cat. No.: B1684384 Get Quote

This document provides a detailed protocol for conducting long-term animal studies to evaluate

the efficacy and safety of AZD8329, a selective inhibitor of 11β-hydroxysteroid dehydrogenase

type 1 (11β-HSD1).

Introduction
AZD8329 is a potent and selective small molecule inhibitor of 11β-hydroxysteroid

dehydrogenase type 1 (11β-HSD1).[1] This enzyme is responsible for the intracellular

conversion of inactive cortisone to the active glucocorticoid, cortisol.[2][3] Elevated local

cortisol concentrations in tissues like the liver and adipose tissue are implicated in the

pathophysiology of metabolic syndrome, including obesity, insulin resistance, and type 2

diabetes.[2][4] By inhibiting 11β-HSD1, AZD8329 aims to reduce local cortisol levels, thereby

ameliorating the features of metabolic disease.[4][5] Long-term animal studies are essential to

characterize the chronic efficacy and safety profile of AZD8329. This protocol outlines a

comprehensive approach for such an evaluation in a diet-induced obesity mouse model.[6][7]

Signaling Pathway of AZD8329
The mechanism of action for AZD8329 is centered on the inhibition of the 11β-HSD1 enzyme,

which reduces the intracellular concentration of active cortisol and subsequently modulates the

downstream effects of glucocorticoid receptor activation.
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Pre-treatment Phase
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Post-treatment Phase

Week 0: Acclimation
(1 week on chow diet)

Weeks 1-12: Disease Induction
(High-Fat Diet)

Week 12: Baseline Measurements
(Body Weight, Glucose, ITT, oGTT)

Randomization into Treatment Groups

Weeks 13-24: Daily Dosing
(Vehicle or AZD8329)

Weekly Monitoring
(Body Weight, Food Intake)

Bi-weekly Monitoring
(Fasting Glucose/Insulin) Weeks 18 & 24: ITT & oGTT

Week 25: Study Termination

Terminal Blood & Tissue Collection
(Liver, Adipose, Bone)

Ex vivo Analysis
(Histology, Gene Expression, Biomarkers)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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